Cas no 473267-36-6 (1-[(4-chlorophenyl)methoxy]-3-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-2-ol hydrochloride)

• Product Name: 1-[(4-chlorophenyl)methoxy]-3-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-2-ol hydrochloride
• CAS No: 473267-36-6
• MF: C₁₉H₂₃Cl₂NO₂
• MW: 368.297423601151
• MDL: MFCD02053396
• CID: 5234732
• PubChem ID: 2770380
• Update Time: 2025-06-07

1-[(4-chlorophenyl)methoxy]-3-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(4-CHLOROBENZYL)OXY]-3-(3,4-DIHYDROISOQUINOLIN-2(1H)-YL)PROPAN-2-OL HYDROCHLORIDE
• 1-((4-chlorobenzyl)oxy)-3-(3,4-dihydroisoquinolin-2(1H)-yl)propan-2-ol hydrochloride
• MLS000571931
• SMR000193949
• Z56810269
• 1-[(4-chlorobenzyl)oxy]-3-(3,4-dihydro-2(1H)-isoquinolinyl)-2-propanol hydrochloride
• 1-[(4-chlorophenyl)methoxy]-3-(3,4-dihydro-1H-isoquinolin-2-yl)propan-2-ol;hydrochloride
• 1-[(4-chlorophenyl)methoxy]-3-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-2-ol hydrochloride

• MDL： MFCD02053396
• Inchi： 1S/C19H22ClNO2.ClH/c20-18-7-5-15(6-8-18)13-23-14-19(22)12-21-10-9-16-3-1-2-4-17(16)11-21;/h1-8,19,22H,9-14H2;1H
• InChI Key： VJCVXADVMLXGRI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)COCC(CN1CC2C=CC=CC=2CC1)O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 346
• Topological Polar Surface Area: 32.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 1-[(4-chlorophenyl)methoxy]-3-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-2-ol hydrochloride

Compound CAS No. 473267-36-6: 1-[(4-chlorophenyl)methoxy]-3-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-2-ol hydrochloride

The compound CAS No. 473267-36-6, also known as 1-[(4-chlorophenyl)methoxy]-3-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-2-ol hydrochloride, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The molecular structure of this compound is characterized by a hydroxyl group attached to a propanol backbone, which is further substituted with a tetrahydroisoquinoline moiety and a chlorophenylmethoxy group. The tetrahydroisoquinoline ring system is known for its ability to interact with various biological targets, such as G-protein coupled receptors (GPCRs), which are critical in drug discovery. The presence of the chlorophenyl group introduces additional electronic and steric effects, enhancing the compound's bioactivity and selectivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving palladium-catalyzed cross-coupling reactions and stereoselective reductions. These methods have improved the scalability and cost-effectiveness of producing the compound for preclinical studies. The hydrochloride salt form of the compound ensures optimal solubility and stability under physiological conditions, making it suitable for pharmacokinetic evaluations.

In terms of pharmacology, this compound has demonstrated potent activity in vitro against several disease-relevant targets. For instance, studies have shown that it exhibits selective inhibition of certain kinases involved in oncogenic signaling pathways. Additionally, its ability to modulate ion channels has positioned it as a potential candidate for treating neurological disorders such as epilepsy and chronic pain. The compound's bioavailability and metabolic stability have been evaluated in preclinical models, revealing favorable pharmacokinetic profiles that support its further development.

The integration of computational chemistry tools has played a pivotal role in understanding the molecular interactions of this compound with its biological targets. Docking studies and molecular dynamics simulations have provided insights into the key residues responsible for binding affinity and selectivity. These findings have guided iterative optimization strategies to enhance the compound's efficacy and reduce off-target effects.

Moreover, recent research has explored the potential of this compound as a lead molecule for drug repurposing efforts. Its structural similarity to approved drugs suggests that it may exhibit synergistic effects when used in combination therapies. This approach could address unmet medical needs in areas such as cancer treatment and neurodegenerative diseases.

In conclusion, CAS No. 473267-36-6, or 1-[(4-chlorophenyl)methoxy]-3-(1,2,3,4-tetrahydroisoquinolin-2-yl)propan-2-ol hydrochloride, represents a promising candidate in the drug discovery pipeline. Its unique chemical structure, coupled with advancements in synthetic and computational methods, positions it as a valuable tool for addressing complex therapeutic challenges. Continued research into its mechanisms of action and clinical potential will undoubtedly pave the way for innovative treatment options in the near future.